5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H19ClFNO3S/c1-12-8-9-13(18)10-16(12)24(21,22)20-11-17(2,23-3)14-6-4-5-7-15(14)19/h4-10,20H,11H2,1-3H3
• InChI Key: QKTHRPFKHKMZIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC(C)(C2=CC=CC=C2F)OC
• Molecular Formula: C17H19ClFNO3S
• Molecular Weight: 371.9 g/mol

Description

5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methylbenzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. BTK is a crucial enzyme in the B-cell receptor signaling pathway and is involved in the development and survival of B cells. TAK-659 has been extensively studied for its potential use in treating various B cell malignancies and autoimmune diseases.

Scientific Research Applications

Synthesis and Spectroscopic Studies

Research has been conducted on the synthesis of sulfonamide derivatives with potential applications in fluorescence and sensing. For instance, Kimber et al. (2003) explored the syntheses of Zinquin-related fluorophores, which are specific for Zn(II) and show a bathochromic shift in their UV/visible spectra upon addition of Zn(II), indicating potential applications in zinc sensing (Kimber et al., 2003).

Enzyme Inhibition for Therapeutic Applications

Sulfonamides have been synthesized and evaluated for their therapeutic potential, particularly in the inhibition of enzymes relevant to diseases like Alzheimer's. Abbasi et al. (2018) synthesized a series of sulfonamides that showed acetylcholinesterase inhibitory activity, suggesting their potential as therapeutic agents for Alzheimer’s disease (Abbasi et al., 2018).

Antimicrobial and Anticancer Activities

Several studies have synthesized sulfonamide derivatives to evaluate their antimicrobial and anticancer activities. For example, Zareef et al. (2007) prepared a series of novel sulfonamides and screened them in vitro for their anti-HIV and antifungal activities, showcasing the potential of sulfonamides in developing new therapeutic agents (Zareef et al., 2007).

Structural and Electrochemical Studies

Investigations into the structural characteristics and electrochemical properties of sulfonamides have been conducted to understand their interactions and behavior in various conditions. For example, Rodrigues et al. (2015) studied the crystal structures of methoxy-substituted benzenesulfonamides, revealing how different intermolecular interactions influence their supramolecular architectures (Rodrigues et al., 2015).